Aluminium tris(quinolin-8-olate)
Overview
Description
Aluminium tris(quinolin-8-olate), also known as Alq3, is an organometallic compound with the molecular formula C27H18AlN3O3 . It is widely used in organic light-emitting diodes (OLEDs) as an electron-transport material (ETM) and emitting layer material (ELM) due to its high thermal stability, high quantum yield of fluorescence, and high electron-transport ability .
Synthesis Analysis
The synthesis of Aluminium tris(quinolin-8-olate) involves the treatment of AlO(OH) with 3 equivalents of 8-hydroxyquinolinol in refluxing deionized water. This process yields the meridional and facial isomers of Alq3 as solid deposits after 1 and 90 hours, respectively .Molecular Structure Analysis
Alq3 exists as two different isomers: meridianal and facial, which differ by the symmetry of the arrangement of ligands around the aluminum ion . The understanding of the intrinsic internal dynamics of the Alq3 complex provides the basis for future studies of dynamic processes .Chemical Reactions Analysis
Phosphorescence from an Alq3-based organic light-emitting diode was observed by measuring the delayed electroluminescence at low temperatures . The spectra, as well as the transient intensities, were investigated. Vibronic progressions of the phosphorescence (T1 → S0 transition) were resolved and the triplet energy of Alq3 was measured to be 2.05±0.1 eV .Physical And Chemical Properties Analysis
Alq3 is a solid substance with a molecular weight of 459.432 g/mol . It has a boiling point of 267ºC at 760 mmHg and a melting point of >300 °C . It appears as a yellow-green crystalline powder .Scientific Research Applications
Organic Light Emitting Diodes (OLEDs)
Alq3 is extensively used in OLEDs as an electron transport material and emitting layer material due to its high thermal stability, high quantum yield of fluorescence, and high electron-transport ability . It’s a key component in the active layer of electroluminescent devices, contributing to the production of fluorescent green light. The mer-isomer of Alq3 is responsible for the green fluorescence, while the fac-isomer alone fluoresces blue .
Electron Transport Layers
In OLEDs, Alq3 serves as an electron transport layer, facilitating the movement of electrons from the cathode to the emissive layer. This application is crucial for the efficiency and longevity of OLED devices .
Spintronics
Alq3 has applications in spintronics, where it’s used to manipulate the spin of electrons, a property that could be harnessed for future memory and computing devices .
Photodetectors and Photodiodes
The unique optical properties of Alq3 make it suitable for use in photodetectors and photodiodes. These devices convert light into an electrical signal, and Alq3’s luminescence enhances their sensitivity and performance .
Metal Doping and Nanoscale Synthesis
Metal doping and nanoscale synthesis are two strategies used to enhance the functional properties of Alq3. These approaches can lead to performance enhancement in various applications, including OLEDs .
Optoelectronic Devices
Due to its luminescent properties, Alq3 is also used in optoelectronic devices, which are electronic devices that source, detect, and control light. Alq3 can be integrated into devices like solar cells, light sensors, and more .
Mechanism of Action
Target of Action
Aluminium Tris(quinolin-8-olate), also known as Alq3, is primarily targeted in the field of optoelectronics . It is an organic electron transport and luminescent material . It is used as a selective contact for electrons in functional FAMAPIBr (formamidinium/methylammonium lead iodide bromide) solar cells .
Mode of Action
Alq3 interacts with its targets by forming metal chelate complexes . In these complexes, one aluminum atom is bonded with three 8-hydroxyquinoline ligands . This interaction results in the enhancement of the functional properties of Alq3, making it a widely used material in organic light-emitting diode (OLED) devices .
Biochemical Pathways
The primary biochemical pathway affected by Alq3 is the electron transport process . Alq3 serves as an electron transport layer in various applications, including OLEDs, spintronics, photodetectors, and photodiodes . The electron transport process is crucial for the functioning of these devices.
Pharmacokinetics
For instance, the thickness of the Alq3 layer in devices can influence the device’s performance .
Result of Action
The result of Alq3’s action is the efficient transport of electrons, leading to the emission of light in OLEDs . This makes Alq3 a key component in the creation of flexible light sources, flat panel displays, high-resolution smartphones, and other advanced optoelectronic devices .
Action Environment
The action, efficacy, and stability of Alq3 can be influenced by various environmental factors. For instance, the performance of Alq3 can be enhanced through strategies such as metal doping/incorporation and nanoscale synthesis . Additionally, the thickness of the Alq3 layer in a device can affect the device’s photocurrent .
Safety and Hazards
Future Directions
properties
IUPAC Name |
tri(quinolin-8-yloxy)alumane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3C9H7NO.Al/c3*11-8-5-1-3-7-4-2-6-10-9(7)8;/h3*1-6,11H;/q;;;+3/p-3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVIVIEFSHFOWTE-UHFFFAOYSA-K | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)O[Al](OC3=CC=CC4=C3N=CC=C4)OC5=CC=CC6=C5N=CC=C6)N=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H18AlN3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201027201 | |
Record name | Aluminium tris(quinolin-8-olate) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201027201 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
459.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Light yellow solid; [Merck Index] Yellow crystalline powder; Insoluble in water; [Dojindo Laboratories MSDS] | |
Record name | Aluminum tris(8-hydroxyquinoline) | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/21800 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Aluminium tris(quinolin-8-olate) | |
CAS RN |
2085-33-8 | |
Record name | Tris-(8-hydroxyquinoline)aluminum | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2085-33-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Aluminum tris(8-hydroxyquinoline) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002085338 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Aluminium tris(quinolin-8-olate) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201027201 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Aluminium tris(quinolin-8-olate) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.016.570 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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